Cas no 17345-72-1 (4-bromobenzene-1,2,3-triol)

4-Bromobenzene-1,2,3-triol is a brominated phenolic compound characterized by the presence of three hydroxyl groups and a bromine substituent on the benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom enhances electrophilic substitution potential, while the triol functionality allows for selective derivatization. Its high purity and stability under controlled conditions ensure consistent performance in cross-coupling reactions and other transformations. The compound is particularly useful in constructing complex molecular architectures due to its multifunctional sites, offering versatility in synthetic applications. Proper handling is advised due to its potential reactivity.
4-bromobenzene-1,2,3-triol structure
4-bromobenzene-1,2,3-triol structure
Product Name:4-bromobenzene-1,2,3-triol
CAS No:17345-72-1
MF:C6H5BrO3
MW:205.006101369858
CID:2625999
PubChem ID:21951637
Update Time:2025-06-06

4-bromobenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

    • 4-bromobenzene-1,2,3-triol
    • PBX
    • 17345-72-1
    • SCHEMBL37621
    • bromopyrogallol
    • 1,2,3-Benzenetriol, 4-bromo-
    • Q27464345
    • EN300-1896174
    • DTXSID101311251
    • MDL: MFCD11707044
    • Inchi: 1S/C6H5BrO3/c7-3-1-2-4(8)6(10)5(3)9/h1-2,8-10H
    • InChI Key: TYRFQQZIVRBJAK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1O)O)O

Computed Properties

  • Exact Mass: 203.94221g/mol
  • Monoisotopic Mass: 203.94221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 60.7Ų

4-bromobenzene-1,2,3-triol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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4-Bromobenzene-1,2,3-triol
17345-72-1 95%
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423.30 USD 2021-06-17
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$504.0 2023-09-18
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$528.0 2023-09-18
Enamine
EN300-1896174-0.25g
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$551.0 2023-09-18
Enamine
EN300-1896174-0.5g
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$575.0 2023-09-18
Enamine
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$857.0 2023-06-01
Enamine
EN300-1896174-2.5g
4-bromobenzene-1,2,3-triol
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2.5g
$1174.0 2023-09-18
Enamine
EN300-1896174-5.0g
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$2485.0 2023-06-01
Enamine
EN300-1896174-10.0g
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$3683.0 2023-06-01
Enamine
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